Cas no 89539-54-8 (5-(benzyloxy)-2-(chloromethyl)-4H-pyran-4-one)

• Product Name: 5-(benzyloxy)-2-(chloromethyl)-4H-pyran-4-one
• CAS No: 89539-54-8
• MF: C₁₃H₁₁ClO₃
• MW: 250.677643060684
• MDL: MFCD04122658
• CID: 597342
• PubChem ID: 3703321
• Update Time: 2025-04-19

5-(benzyloxy)-2-(chloromethyl)-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(chloromethyl)-5-(phenylmethoxy)-
• 2-(chloromethyl)-5-phenylmethoxypyran-4-one
• 5-(benzyloxy)-2-(chloromethyl)-4H-pyran-4-one
• 89539-54-8
• FT-0737778
• 5-benzyloxy-2-chloromethyl-4H-pyran-4-one
• APNXHQOSBORUQT-UHFFFAOYSA-N
• EN300-234953
• SCHEMBL2432852
• MFCD04122658
• SY304062
• ghl.PD_Mitscher_leg0.183
• AKOS005753363
• DTXSID80395269
• 5-benzyloxy-2-(chloromethyl)-4h-pyran-4-one
• F2158-0169
• A922508
• STL153213
• DA-01376

• MDL： MFCD04122658
• Inchi： 1S/C13H11ClO3/c14-7-11-6-12(15)13(9-16-11)17-8-10-4-2-1-3-5-10/h1-6,9H,7-8H2
• InChI Key： APNXHQOSBORUQT-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=CO1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.04
• Monoisotopic Mass: 250.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

5-(benzyloxy)-2-(chloromethyl)-4H-pyran-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)